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For researchers, scientists, and professionals in geological and earth sciences, the accurate
dating of surface exposure is critical. Among the most powerful techniques are those based on
cosmogenic nuclides, principally Beryllium-10 (:°Be) and Chlorine-36 (3¢Cl). This guide
provides an objective comparison of these two methods, supported by experimental data, to
aid in the selection and application of the most suitable technique for a given research context.

Cosmogenic radionuclide dating allows scientists to determine the duration a rock has been
exposed at or near the Earth's surface. This is achieved by measuring the concentration of rare
isotopes produced when cosmic rays interact with atoms in the rock. Both 1°Be and 3°Cl are
well-established cosmogenic nuclides for this purpose, each with its own set of advantages and
limitations.

Principles of °Be and 3¢Cl| Exposure Dating

Beryllium-10 is produced primarily from the spallation of oxygen in quartz, a mineral that is

resistant to weathering and has a simple chemical composition.[1][2] This makes 1°Be dating in
quartz a robust and widely used method.[1][2] Chlorine-36, on the other hand, is produced from
several target elements, including potassium (K), calcium (Ca), and chlorine (ClI) itself, through
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various nuclear reactions.[3] This allows for the dating of a wider range of rock types, such as
basalts, carbonates, and those containing K-feldspars, where quartz may be absent.[2][4][5]

The fundamental principle behind exposure dating is that these nuclides accumulate in
minerals at a known rate when exposed to cosmic rays. By measuring the concentration of the
nuclide and knowing its production rate and decay constant, the exposure age can be
calculated.

Concordance and Discordance between °Be and
36Cl Ages

In ideal scenarios, exposure ages determined using both 1°Be and 3°Cl from the same
geological feature should be concordant, providing a high degree of confidence in the
chronological framework. Indeed, several studies have reported good agreement between the
two methods across various geological settings.[6][7]

However, discrepancies can arise due to several factors:

« Different Target Minerals and Geochemical Behavior: 1°Be is typically measured in quartz,
while 3°Cl is often measured in other minerals like K-feldspar or whole-rock samples.[8]
Differences in the weathering and erosion rates of these host minerals can lead to discordant
ages.

e Production Rate Variations: The production rate of 1°Be in quartz is relatively well-
constrained.[1] In contrast, the production of 3¢Cl is more complex, depending on the
chemical composition of the rock, which can lead to greater uncertainties in its production
rate.[4][5]

» Post-Depositional Processes: Chlorine-36 can be subject to post-depositional loss,
particularly in environments with low accumulation rates, which can lead to an
underestimation of the true exposure age.[9][10]

« Different Half-Lives: The half-life of 1°Be is approximately 1.39 million years, while that of 36Cl
is about 301,000 years.[3] This difference makes the 1°Be/3¢Cl ratio particularly useful for
burial dating, where the differential decay of the two nuclides can be used to determine the
duration of burial.[8][11][12]
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Experimental Data: A Comparative Overview

The following tables summarize quantitative data from studies that have directly compared 1°Be

and 3°Cl exposure ages from the same geological sites. These examples illustrate the

concordance and potential discordance between the two methods.

Location/Stud

10Be Exposure

36C| Exposure

Sample ID Reference
y Age (ka) Age (ka)
Wind River Pinedale
] ) 16 - 23 16 - 23 [7]
Range, Wyoming  Moraines
Wind River Bull Lake
. _ >130 >130 [7]
Range, Wyoming  Moraines
Northern Death Red Wall
70 +22/-20 63+8 [13]
Valley Fault Zone  Canyon Fan
Cabezon
San Andreas ]
o Formation - 260 [8][11][12]
Fault, California ]
Alluvium

Study

Target Mineral for
1OBe

Target
Mineral/Rock for
36C|

Key Findings on
Concordance

Frankel et al. (2007)

Generally good

agreement, with 3¢Cl

Quartz Whole Rock (volcanic) ) ]
[13] ages being slightly
younger.
Good agreement,
Phillips et al. (1997)[6] Quartz K-feldspar suggesting low
erosion rates.
Used for burial dating,
Balco et al. (2019)[8] highlighting the utility
Quartz K-feldspar ]
[11][12] of the different half-
lives.
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Experimental Protocols

The accurate determination of 1°Be and 3°Cl exposure ages relies on meticulous experimental
procedures. The general workflow involves sample collection, mineral separation and
purification, chemical processing to extract the nuclides of interest, and finally, measurement by
Accelerator Mass Spectrometry (AMS).

Sample Preparation for *°Be Analysis in Quartz

o Sample Collection: Approximately 1 kg of rock is collected from the surface of the landform
to be dated.

e Crushing and Sieving: The rock is crushed and sieved to isolate the desired grain size
fraction (typically 250-500 pm).

o Mineral Separation: Magnetic minerals are removed using a magnetic separator. Feldspars
and other non-quartz minerals are dissolved using a series of acid leaches, often involving
hydrochloric and phosphoric acids.

e Quartz Purification: The remaining quartz is purified by repeated etching with dilute
hydrofluoric acid (HF) to remove any meteoric °Be contamination.[2]

» Dissolution and 1°Be Extraction: The purified quartz is dissolved in concentrated HF. A °Be
carrier is added, and 1°Be is separated and purified through a series of ion-exchange
chromatography and precipitation steps.[14]

o AMS Measurement: The final beryllium oxide (BeO) is mixed with a binder and pressed into
a target for AMS analysis to determine the 1°Be/°Be ratio.

Sample Preparation for *°Cl Analysis

o Sample Collection and Preparation: Similar to 1°Be, a rock sample is collected and crushed.
The target mineral (e.g., K-feldspar) is separated, or the whole rock powder is used.

» Dissolution: The sample is dissolved in appropriate acids (e.g., HF and nitric acid for
silicates, nitric acid for carbonates). A 3°Cl or 3’Cl spike of known concentration is added.

o Chlorine Extraction: Chlorine is precipitated as silver chloride (AgCl).
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» Purification: The AgCl is purified to remove interfering isobars, particularly 3¢S. This may
involve multiple dissolution and re-precipitation steps.

« AMS Measurement: The purified AgCl is pressed into a target for AMS measurement to
determine the 36CI/Cl ratio.

Visualizing the Methodologies

To better understand the workflows and relationships, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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